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Compound of Interest

Compound Name: Ethyl 5-(2-naphthyl)-5-oxovalerate

Cat. No.: B012056

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 5-(2-naphthyl)-5-oxovalerate is a keto-ester derivative featuring a naphthalene moiety.
This compound and its analogues are of significant interest to the scientific community,
particularly in the fields of medicinal chemistry and drug discovery. The presence of the
naphthalene group, a well-known pharmacophore, suggests potential applications as a scaffold
for the development of novel therapeutic agents. This technical guide provides a
comprehensive overview of the chemical properties, synthesis, and potential applications of
Ethyl 5-(2-naphthyl)-5-oxovalerate, with a focus on its relevance to researchers and
professionals in drug development.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Ethyl 5-(2-naphthyl)-5-
oxovalerate is fundamental for its application in research and development. The key properties
are summarized in the table below.
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Property Value Reference
CAS Number 109089-73-8 [1]
Molecular Formula C17H1803 [1]
Molecular Weight 270.32 g/mol [1]
Not explicitly available, likely a
Appearance . .
solid or oil
_ _ Data not available in searched
Melting Point )
literature
N ) Data not available in searched
Boiling Point .
literature
N Data not available in searched
Solubility ]
literature
Synthesis

The primary synthetic route to Ethyl 5-(2-naphthyl)-5-oxovalerate is the Friedel-Crafts
acylation. This well-established reaction in organic chemistry involves the electrophilic
substitution of an aromatic ring with an acyl group. In this specific synthesis, naphthalene is
acylated using a derivative of glutaric acid.

General Reaction Scheme

The synthesis typically proceeds by reacting naphthalene with ethyl glutaryl chloride in the
presence of a Lewis acid catalyst, such as aluminum chloride (AICIs).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 5-(2-naphthyl)-5-
oxovalerate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012056#ethyl-5-2-naphthyl-5-oxovalerate-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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